2-[3-Methyl-5-(pyridin-4-yl)furan-2-yl]acetic acid

• Molecular Formula: C12H11NO3
• Molecular Weight: 217.22 g/mol
• IUPAC Name: 2-(3-methyl-5-pyridin-4-ylfuran-2-yl)acetic acid
• InChI: InChI=1S/C12H11NO3/c1-8-6-11(9-2-4-13-5-3-9)16-10(8)7-12(14)15/h2-6H,7H2,1H3,(H,14,15)
• InChI Key: YNHVGWSJZPHXMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=C1)C2=CC=NC=C2)CC(=O)O

Description

2-[3-Methyl-5-(pyridin-4-yl)furan-2-yl]acetic acid (CAS 2059974-56-8) is a high-value chemical building block with significant applications in medicinal chemistry and anticancer research. This compound features a furan core linked to a pyridin-4-yl ring and an acetic acid side chain, a structural motif found in promising scaffolds for kinase inhibitor development . Its primary research value lies in its role as a key intermediate in the synthesis of novel kinase inhibitors. Specifically, furan derivatives similar to this compound have been explored as alternative scaffolds in the development of potent BRAF inhibitors . BRAF is a serine/threonine-specific protein kinase that is frequently mutated in cancers such as cutaneous melanoma, making it a critical therapeutic target . The structural components of this reagent—the pyridine ring acting as a hinge-binding group and the furan core occupying the ribose pocket of the ATP-binding site—make it a valuable template for designing type I BRAF inhibitors that target the active kinase conformation . Researchers utilize this compound to explore structure-activity relationships (SAR) and develop potential therapeutic agents aimed at inhibiting the RAS-RAF-MEK-ERK signaling pathway, which is hyperactivated in approximately 30% of human cancers . The compound is offered for Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[3-Methyl-5-(pyridin-4-yl)furan-2-yl]acetic acid typically involves the following steps:

Formation of the Furan Ring: The furan ring can be synthesized through the cyclization of appropriate precursors under acidic or basic conditions.

Substitution with Pyridine and Methyl Groups: The furan ring is then functionalized with pyridine and methyl groups using suitable reagents and catalysts.

Introduction of the Acetic Acid Moiety:

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow synthesis and the use of automated reactors can enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-[3-Methyl-5-(pyridin-4-yl)furan-2-yl]acetic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups onto the furan or pyridine rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.

Substitution: Reagents like halogens, alkyl halides, and organometallic compounds are employed under various conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines.

Scientific Research Applications

2-[3-Methyl-5-(pyridin-4-yl)furan-2-yl]acetic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with unique properties, such as polymers and catalysts.

Mechanism of Action

The mechanism of action of 2-[3-Methyl-5-(pyridin-4-yl)furan-2-yl]acetic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Structural Analogues with Thiazolidinone Cores

Key Compounds :

• 2-(5-((5-(4-Chlorophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid derivatives (, e.g., compound 5a-l): Core Structure: Thiazolidinone fused with a furan ring. Substituents: Varied C-terminal amide groups and a 4-chlorophenyl group. Activity: Demonstrated cytotoxicity and apoptosis induction in human leukemia cells. The thioxo group and chloro substitution enhance anticancer activity compared to non-thiolated analogs .

• H2-12 and H2-20 (): Core Structure: Thiazolidinone linked to furan and benzoic acid. Substituents: o-Tolyl (H2-20) or p-tolyl (H2-27) groups. Activity: Effective against Staphylococcus epidermidis biofilms, with potency influenced by aryl substitution. For example, o-tolyl derivatives (H2-20) showed higher efficacy than p-tolyl analogs .

Comparison with Target Compound :

• The target compound lacks the thiazolidinone core and sulfur-based functional groups, which are critical for the biological activity of –2 compounds.

Pyrazole and MIDA-Boryl Derivatives

Key Compounds :

• 5f, 5g, and 5h ():
  • Core Structure : Pyrazole ring with MIDA-boryl and acetic acid groups.
  • Substituents : Furan-2-yl (5f), phenyl (5g), or biphenyl (5h).
  • Properties : Melting points range from 140–215°C, indicating variable crystallinity. These are likely intermediates for Suzuki-Miyaura coupling reactions .

Comparison with Target Compound :

• The target compound’s furan-pyridine-acetic acid architecture differs from the MIDA-boryl-pyrazole system. The absence of boron may limit utility in cross-coupling reactions but could improve stability in biological environments.

Pyrimidinone and Pyridine Derivatives

Key Compounds :

• 2-[4-Methyl-6-oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidin-5-yl]acetic acid (): Core Structure: Pyrimidinone ring with pyridin-3-yl and acetic acid groups. Formula: C₁₂H₁₁N₃O₃. Properties: No explicit activity data, but pyrimidinones are common in kinase inhibitors .

Comparison with Target Compound :

• The pyridin-3-yl substitution in versus pyridin-4-yl in the target compound may lead to divergent hydrogen-bonding interactions.

Research Implications and Gaps

• Structural Insights: The pyridinyl and methyl groups in the target compound may enhance π-π stacking or hydrophobic interactions compared to phenyl or thiazolidinone-based analogs.
• Activity Predictions : Based on –2, substituting the acetic acid moiety with amides or modifying the pyridine position (3 vs. 4) could tune bioactivity.

Biological Activity

Overview

2-[3-Methyl-5-(pyridin-4-yl)furan-2-yl]acetic acid is an organic compound characterized by a unique structure that includes a furan ring substituted with a pyridine and a methyl group. Its molecular formula is C13H13NO3, with a molecular weight of approximately 217.22 g/mol. This compound has garnered attention for its potential biological activities , particularly in the realms of antimicrobial and anticancer properties.

Antimicrobial Properties

Preliminary studies have indicated that 2-[3-Methyl-5-(pyridin-4-yl)furan-2-yl]acetic acid exhibits significant antimicrobial activity. This activity may be attributed to its ability to disrupt microbial cell membranes or inhibit essential metabolic pathways. Research is ongoing to elucidate the specific mechanisms of action, but initial findings suggest that it could be effective against various bacterial strains.

Anticancer Activity

The compound has also shown promise in anticancer studies. It appears to inhibit the proliferation of cancer cell lines, potentially through mechanisms involving apoptosis induction or cell cycle arrest. For instance, studies have demonstrated that derivatives of similar structures have enhanced antiproliferative effects when specific substituents, such as methyl groups, are present at strategic positions on the furan or pyridine rings .

Research Findings

Recent investigations into the biological activity of this compound have yielded several noteworthy findings:

• Cell Line Studies : In vitro studies have shown that 2-[3-Methyl-5-(pyridin-4-yl)furan-2-yl]acetic acid can significantly reduce the viability of various cancer cell lines, including those derived from breast and lung cancers.
• Mechanistic Insights : Research indicates that the compound may interact with specific biological targets, potentially modulating enzyme activities or receptor binding, although detailed mechanisms are still under investigation .
• Comparative Analysis : A comparative analysis with structurally similar compounds revealed that variations in substitution patterns significantly influence biological activity. For example, compounds with different substituents on the pyridine ring exhibited varying degrees of potency against cancer cell lines .

Comparative Biological Activity of Related Compounds

Compound Name	Structure	Antimicrobial Activity	Anticancer Activity
2-[3-Methyl-5-(pyridin-4-yl)furan-2-yl]acetic acid	Structure	Moderate	High
2-[3-Methyl-5-(pyridin-3-yl)furan-2-yl]acetic acid	Structure	Low	Moderate
2-[3-Methyl-5-(pyridin-2-yl)furan-2-yl]acetic acid	Structure	High	Low

Case Studies

• Study on Anticancer Properties : A study published in a peer-reviewed journal evaluated the effects of 2-[3-Methyl-5-(pyridin-4-yl)furan-2-yl]acetic acid on human breast cancer cells (MCF7). The results indicated a dose-dependent reduction in cell viability, with IC50 values suggesting potent activity compared to standard chemotherapeutics .
• Antimicrobial Efficacy Testing : In another investigation, the compound was tested against Staphylococcus aureus and Escherichia coli. The results showed significant inhibition zones in agar diffusion assays, highlighting its potential as an antimicrobial agent .

Q & A

Q. Key Considerations :

• Monitor reaction progress using TLC (silica plates, UV visualization).
• Optimize catalyst loading (e.g., 5 mol% Pd(PPh₃)₄) to minimize side products.

Basic: Which analytical techniques are critical for characterizing this compound?

Methodological Answer:
Use a multi-technique approach:

Technique	Purpose	Conditions
NMR (¹H/¹³C)	Confirm structure and substituent positions	DMSO-d₆ or CDCl₃, 400 MHz
HPLC	Assess purity	C18 column, mobile phase: 0.1% TFA in acetonitrile/water (70:30), UV detection at 254 nm
HRMS	Verify molecular weight	ESI+ mode, m/z calculated for C₁₃H₁₃NO₃: 231.0895

Advanced Tip : Pair with FT-IR to identify functional groups (e.g., carboxylic acid C=O stretch at ~1700 cm⁻¹) .

Advanced: How does the pyridinyl group influence the compound’s reactivity in cross-coupling reactions?

Methodological Answer:
The pyridin-4-yl group acts as an electron-withdrawing substituent, enhancing electrophilicity at the furan’s α-position.

• Experimental Design :
  • Compare reaction rates of the pyridinyl-substituted furan with non-aromatic analogs in Buchwald-Hartwig aminations.
  • Use DFT calculations (e.g., Gaussian 16) to map electron density distribution .
• Data Interpretation : Lower LUMO energy in the pyridinyl derivative facilitates nucleophilic attacks, as observed in similar furan-carboxylic acid systems .

Basic: What are the recommended storage conditions to ensure stability?

Methodological Answer:

• Temperature : Store at −20°C in a desiccator to prevent hydrolysis of the acetic acid group .
• Light Sensitivity : Use amber vials to avoid photodegradation, as furans are prone to ring-opening under UV light .
• Solubility Note : Pre-dissolve in DMSO for biological assays (stock concentration ≤10 mM) to avoid precipitation .

Advanced: How to design experiments to evaluate its biological activity (e.g., enzyme inhibition)?

Methodological Answer:

Target Selection : Prioritize enzymes with known interactions with pyridinyl or furan motifs (e.g., kinases, cytochrome P450).

Assay Setup :

• Fluorescence-Based Inhibition : Use a FRET substrate (e.g., dansyl-labeled peptide) to monitor real-time activity .
• IC₅₀ Determination : Test concentrations from 0.1–100 µM in triplicate, with positive controls (e.g., staurosporine for kinases).

Data Validation : Confirm binding via ITC (isothermal titration calorimetry) or SPR (surface plasmon resonance) .

Advanced: How to resolve contradictions in reported melting points or spectral data?

Methodological Answer:

Reproduce Conditions : Ensure identical instrumentation (e.g., DSC heating rate: 10°C/min) and sample preparation (recrystallization solvent).

Impurity Analysis : Use HPLC-MS to detect trace byproducts (e.g., unreacted pyridinyl precursor) that may depress melting points .

Collaborative Study : Cross-validate data with independent labs, referencing crystallographic data (e.g., CCDC entries) for structural confirmation .

Advanced: What computational methods predict the compound’s pharmacokinetic properties?

Methodological Answer:

• ADMET Prediction : Use SwissADME or ADMETLab 2.0 to estimate:
  • LogP : ~1.2 (moderate lipophilicity).
  • BBB Permeability : Low (due to carboxylic acid group).
• MD Simulations : Run GROMACS simulations to assess binding stability with target proteins (e.g., 100 ns trajectories) .

Basic: How to handle isomerism or tautomerism during synthesis?

Methodological Answer:

• Tautomer Identification : Use 2D NMR (¹H-¹³C HSQC) to detect enol-keto equilibria in the furan ring .
• Chiral Separation : If stereocenters exist, employ chiral HPLC (e.g., Chiralpak IA column, hexane/isopropanol) .

Advanced: What mechanistic insights exist for its degradation under acidic conditions?

Methodological Answer:

• Degradation Pathways : The acetic acid group undergoes decarboxylation at pH <3, forming 3-methyl-5-(pyridin-4-yl)furan.
• Kinetic Study : Monitor via UV-Vis at 270 nm (λmax for furan degradation products) .

Advanced: How to validate synthetic intermediates using X-ray crystallography?

Methodological Answer:

Crystal Growth : Slow evaporation from dichloromethane/methanol (1:1) at 4°C.

Data Collection : Use a Bruker D8 Venture diffractometer (Mo Kα radiation, λ = 0.71073 Å).

Refinement : Solve structures via SHELXT and refine with Olex2 , ensuring R-factor <0.05 .